Cas no 2138062-72-1 (4,4-Dimethyl-1-(3-methylbutan-2-yl)cyclohex-2-en-1-ol)

• Product Name: 4,4-Dimethyl-1-(3-methylbutan-2-yl)cyclohex-2-en-1-ol
• CAS No: 2138062-72-1
• MF: C₁₃H₂₄O
• MW: 196.329064369202
• CID: 6493213
• PubChem ID: 165490624
• Update Time: 2025-05-19

4,4-Dimethyl-1-(3-methylbutan-2-yl)cyclohex-2-en-1-ol Chemical and Physical Properties

Names and Identifiers

• 2138062-72-1
• 4,4-dimethyl-1-(3-methylbutan-2-yl)cyclohex-2-en-1-ol
• EN300-1156401
• 4,4-Dimethyl-1-(3-methylbutan-2-yl)cyclohex-2-en-1-ol

• Inchi： 1S/C13H24O/c1-10(2)11(3)13(14)8-6-12(4,5)7-9-13/h6,8,10-11,14H,7,9H2,1-5H3
• InChI Key： OPKYQDBUIQDXAB-UHFFFAOYSA-N
• SMILES： OC1(C=CC(C)(C)CC1)C(C)C(C)C

Computed Properties

• Exact Mass: 196.182715385g/mol
• Monoisotopic Mass: 196.182715385g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 20.2Ų

Additional information on 4,4-Dimethyl-1-(3-methylbutan-2-yl)cyclohex-2-en-1-ol

Chemical Profile of 4,4-Dimethyl-1-(3-methylbutan-2-yl)cyclohex-2-en-1-ol (CAS No. 2138062-72-1)

4,4-Dimethyl-1-(3-methylbutan-2-yl)cyclohex-2-en-1-ol (CAS No. 2138062-72-1) is a complex organic compound with a cyclohexenone backbone substituted with multiple alkyl groups. This molecule has garnered attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. The presence of both aromatic and aliphatic moieties makes it an intriguing candidate for further investigation in drug discovery and synthetic chemistry.

The molecular structure of 4,4-Dimethyl-1-(3-methylbutan-2-yl)cyclohex-2-en-1-ol consists of a cyclohexene ring system with two methyl groups at the 4-position and a tertiary butyl group attached to the 1-position via an ethyl side chain. This specific arrangement of substituents contributes to its distinct stereochemistry and reactivity, which are critical factors in determining its chemical behavior and potential applications.

In recent years, there has been growing interest in the development of novel heterocyclic compounds for their therapeutic potential. The cyclohexenone core found in 4,4-Dimethyl-1-(3-methylbutan-2-yl)cyclohex-2-en-1-ol is a privileged scaffold that has been explored in various pharmacological studies. Researchers have identified that such structures often exhibit significant biological activity due to their ability to interact with multiple biological targets.

One of the most compelling aspects of 4,4-Dimethyl-1-(3-methylbutan-2-yl)cyclohex-2-en-1-ol is its potential as a precursor for more complex molecules. The compound's reactive sites allow for further functionalization through various chemical reactions, including oxidation, reduction, and coupling reactions. These modifications can lead to the synthesis of derivatives with enhanced pharmacological properties, making it a valuable building block in medicinal chemistry.

Recent studies have highlighted the importance of stereochemistry in determining the biological efficacy of organic compounds. The specific configuration of the substituents in 4,4-Dimethyl-1-(3-methylbutan-2-yl)cyclohex-2-en-1-ol plays a crucial role in its interaction with biological targets. For instance, the presence of the bulky tertiary butyl group can influence the compound's binding affinity and selectivity, which are essential factors in drug design.

The synthesis of 4,4-Dimethyl-1-(3-methylbutan-2-yl)cyclohex-2-en-1-ol represents a significant challenge due to the complexity of its structure. However, advances in synthetic methodologies have made it more feasible to produce this compound on a laboratory scale. Techniques such as asymmetric synthesis and catalytic transformations have been employed to achieve high yields and purity levels.

In the context of drug discovery, 4,4-Dimethyl-1-(3-methylbutan-2-y lcyclohex -2-en -1 -ol has been investigated for its potential anti-inflammatory and analgesic properties. Preliminary studies suggest that derivatives of this compound may interact with enzymes and receptors involved in pain signaling pathways. This finding opens up new avenues for developing novel therapeutics targeting chronic pain conditions.

The compound's structural complexity also makes it an interesting subject for computational chemistry studies. Molecular modeling techniques can be used to predict how 4,4-Dimethyl -1-(3 -m ethylbutan -2 -y lcyc lohex -2 -en -1 -ol interacts with biological targets at the molecular level. These insights can guide experimental design and help optimize its pharmacological properties.

Furthermore, the environmental impact of synthesizing and using 4,4-Dimethyl -1-(3 -m ethylbutan -2 -y lcyc lohex -2 -en -1 -ol is an important consideration. Efforts are being made to develop greener synthetic routes that minimize waste and reduce energy consumption. Such approaches align with broader sustainability goals in the pharmaceutical industry.

The future prospects for 4,4-Dimethyl -1-(3 -m ethylbutan -2 -y lcyc lohex -2 en ー １ー０１ are promising, given its unique structural features and potential biological activities. Continued research is needed to fully elucidate its pharmacological profile and explore new synthetic strategies. Collaborative efforts between synthetic chemists, biochemists, and pharmacologists will be essential in realizing its full potential as a therapeutic agent.